2-(4-methanesulfonylpiperazin-1-yl)-5-methoxypyrimidine

• IUPAC Name: 5-methoxy-2-(4-methylsulfonylpiperazin-1-yl)pyrimidine
• InChI: InChI=1S/C10H16N4O3S/c1-17-9-7-11-10(12-8-9)13-3-5-14(6-4-13)18(2,15)16/h7-8H,3-6H2,1-2H3
• InChI Key: KDSMHNBBCPSWFF-UHFFFAOYSA-N
• Canonical SMILES: COC1=CN=C(N=C1)N2CCN(CC2)S(=O)(=O)C
• Molecular Formula: C10H16N4O3S
• Molecular Weight: 272.33 g/mol
• CAS No.: 2548995-09-9

Description

2-(4-Methanesulfonylpiperazin-1-yl)-5-methoxypyrimidine is a heterocyclic compound featuring a pyrimidine core substituted with a methoxy group at position 5 and a methanesulfonylpiperazine moiety at position 2.

The compound is synthesized via reductive amination, as demonstrated in , where 4-methanesulfonylpiperazine reacts with a pyrazolo[1,5-a]pyrimidine aldehyde intermediate. This method yields the target compound with moderate efficiency (54% yield after purification) .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(4-methanesulfonylpiperazin-1-yl)-5-methoxypyrimidine typically involves the reaction of 4-methanesulfonylpiperazine with 5-methoxypyrimidine under specific conditions. One common method involves the use of methanesulfonyl chloride and piperazine in the presence of a base such as triethylamine (TEA) in a solvent like dichloromethane (DCM). The reaction is carried out at room temperature, leading to the formation of the desired compound .

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and optimized reaction conditions can enhance the yield and purity of the product. Additionally, the implementation of advanced purification techniques such as recrystallization and chromatography ensures the production of high-quality 2-(4-methanesulfonylpiperazin-1-yl)-5-methoxypyrimidine .

Chemical Reactions Analysis

Types of Reactions

2-(4-Methanesulfonylpiperazin-1-yl)-5-methoxypyrimidine undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents like hydrogen peroxide or potassium permanganate.

Reduction: Reduction reactions can be carried out using reducing agents such as lithium aluminum hydride.

Substitution: The compound can undergo nucleophilic substitution reactions, where the methanesulfonyl group can be replaced by other nucleophiles.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide in an acidic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Nucleophiles such as amines or thiols in the presence of a base like sodium hydroxide.

Major Products Formed

Oxidation: Formation of sulfone derivatives.

Reduction: Formation of secondary amines.

Substitution: Formation of various substituted pyrimidine derivatives.

Scientific Research Applications

2-(4-Methanesulfonylpiperazin-1-yl)-5-methoxypyrimidine has a wide range of applications in scientific research:

Chemistry: Used as a building block in the synthesis of more complex molecules.

Biology: Investigated for its potential as a biochemical probe.

Medicine: Explored for its potential therapeutic properties, including anti-inflammatory and antimicrobial activities.

Industry: Utilized in the development of specialty chemicals and pharmaceuticals.

Mechanism of Action

The mechanism of action of 2-(4-methanesulfonylpiperazin-1-yl)-5-methoxypyrimidine involves its interaction with specific molecular targets. The compound is known to bind to certain enzymes and receptors, modulating their activity. This interaction can lead to various biological effects, such as inhibition of enzyme activity or alteration of receptor signaling pathways.

Comparison with Similar Compounds

Comparison with Structurally Related Compounds

Sulfonamide-Containing Pyrimidines

Sulfameter (2-(4-Aminobenzenesulfonamido)-5-methoxypyrimidine)

• Structure : Features a sulfonamide group linked to a 5-methoxypyrimidine ring (C11H12N4O3S; MW 280.3) .
• Biological Activity : A sulfonamide antibiotic with bacteriostatic properties, inhibiting dihydropteroate synthase (DHPS) in folate biosynthesis .
• Its solubility in water is moderate (17.9 µg/mL at pH 7.4) .

5-[4-(4-Methoxyphenyl)piperazin-1-yl]sulfonyl-1,3-dimethylpyrimidine-2,4-dione

• Structure : Combines a sulfonylpiperazine group with a dimethylpyrimidinedione core (C17H22N4O5S; MW 394.4) .
• Comparison : The dimethylpyrimidinedione core reduces aromaticity compared to the target compound, likely altering binding kinetics .

Piperazine-Substituted Pyrimidines

5-(4-Methylpiperazin-1-yl)pyrimidin-2-amine

• Structure : Contains a methylpiperazine group at position 5 of pyrimidine (C9H16N6; MW 208.3) .
• Synthesis : Prepared via Buchwald-Hartwig coupling, achieving 87% yield .
• Activity : Used in kinase inhibitors; the methyl group enhances lipophilicity but reduces solubility compared to the methanesulfonyl variant in the target compound .

Compound 16 ()

• Structure : Pyrazolo[1,5-a]pyrimidine scaffold with a 4-methanesulfonylpiperazine substituent (C21H23F2N7O3S; MW 503.5) .

Anticancer Pyrimidine Derivatives

5-Methoxypyrimidine Sulfonamide Derivatives ()

• Structure : 5-Methoxypyrimidine linked to sulfonamide groups (e.g., guanidine or thiazole derivatives).
• Activity : Exhibited IC50 values of ~26 µg/mL in anticancer assays. The diaryl sulfone derivatives (e.g., compounds 22 and 23) showed reduced activity, highlighting the importance of substituent choice .
• Comparison : The target compound’s methanesulfonylpiperazine group may offer improved pharmacokinetics over simple sulfonamides .

Data Tables

Table 1: Structural and Physicochemical Comparisons

Compound	Molecular Formula	Molecular Weight	Key Substituents	Solubility (pH 7.4)	Biological Activity
2-(4-Methanesulfonylpiperazin-1-yl)-5-methoxypyrimidine	C10H17N5O3S	287.3	Methoxy, methanesulfonylpiperazine	Moderate	Kinase inhibition (hypothesized)
Sulfameter	C11H12N4O3S	280.3	Methoxy, sulfonamide	17.9 µg/mL	Antibacterial
5-(4-Methylpiperazin-1-yl)pyrimidin-2-amine	C9H16N6	208.3	Methylpiperazine	Low	Kinase inhibition

Key Findings and Implications

Electronic Effects : The methanesulfonyl group in the target compound enhances polarity and hydrogen-bonding capacity compared to methyl or aryl substituents in analogues .

Biological Relevance : Sulfonamide derivatives (e.g., Sulfameter) prioritize folate pathway inhibition, while piperazine-containing compounds (e.g., the target) are more suited for receptor/kinase targeting .

Synthetic Flexibility : Reductive amination () and cross-coupling () are robust methods for modifying pyrimidine scaffolds, enabling rapid diversification .